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Compound of Interest

Compound Name: Zinc Sulfate Heptahydrate

Cat. No.: B1202081 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Zinc Sulfate Heptahydrate (ZnSO₄·7H₂O) is a colorless, crystalline, water-

soluble compound widely utilized in various scientific and industrial applications. In research

and pharmaceutical development, precisely prepared standard solutions of zinc sulfate are

essential for analytical testing, as a source of zinc ions in cell culture media, and in the

synthesis of other zinc compounds. This document provides a detailed protocol for the

preparation and standardization of a standard solution of Zinc Sulfate Heptahydrate.

Quantitative Data Summary
A summary of the key properties of Zinc Sulfate Heptahydrate is presented in the table below

for quick reference.
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Property Value Citations

Chemical Formula ZnSO₄·7H₂O [1][2]

Molar Mass 287.54 g/mol [2][3][4]

Appearance
Colorless to white crystalline

solid or granules.
[2][5]

Solubility in Water
54 g/100 mL at 20°C; 96.5

g/100 mL at 20°C.
[1][2]

Density ~1.97 g/cm³ [1][2][3]

Melting Point
~100°C (loses water of

crystallization)
[1][2][5]

pH (aqueous solution) ~4.5 [2][6]

Experimental Protocol: Preparation of 0.1 M Zinc
Sulfate Standard Solution
This protocol details the steps to prepare 1000 mL of a 0.1 M Zinc Sulfate standard solution.

2.1. Materials and Equipment:

Chemicals:

Zinc Sulfate Heptahydrate (ZnSO₄·7H₂O), ACS reagent grade or higher (≥99% purity).

Deionized or distilled water.

Glassware and Equipment:

1000 mL volumetric flask, Class A.

Analytical balance (readable to 0.0001 g).

Weighing paper or boat.
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Spatula.

Glass funnel.

Beaker (250 mL).

Wash bottle with deionized water.

Magnetic stirrer and stir bar (optional).

Personal Protective Equipment (PPE): Safety goggles, nitrile gloves, lab coat.[7][8][9]

2.2. Safety Precautions:

Hazard Statements: Harmful if swallowed, causes serious eye damage, and is very toxic to

aquatic life with long-lasting effects.[2][3][10]

Handling: Wear appropriate personal protective equipment, including safety goggles and

gloves.[7][8][11] Avoid creating dust.[9][10] Wash hands thoroughly after handling.[7][11]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[8][12]

Recommended storage temperature is between 15–25°C.[7]

First Aid:

Eyes: Immediately rinse with plenty of water for at least 15 minutes.[9] Seek immediate

medical attention.[11]

Skin: Remove contaminated clothing and rinse skin with plenty of water.[5]

Ingestion: Rinse mouth and call a physician if you feel unwell.[3][7]

Inhalation: Move to fresh air.[9]

2.3. Procedure:

Calculation of Mass:
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To prepare a 0.1 M solution, the required mass of ZnSO₄·7H₂O is calculated using its

molar mass (287.54 g/mol ).[2][3]

Mass (g) = Molarity (mol/L) × Volume (L) × Molar Mass ( g/mol )

Mass (g) = 0.1 mol/L × 1.0 L × 287.54 g/mol = 28.754 g.

For a 0.1 M solution, approximately 28.8 g of zinc sulfate heptahydrate is needed to

produce 1000 ml of solution.[13][14]

Weighing:

Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully weigh out exactly 28.754 g of Zinc Sulfate Heptahydrate using a spatula.

Dissolution:

Place a funnel into the neck of a 1000 mL volumetric flask.

Carefully transfer the weighed ZnSO₄·7H₂O into the flask.

Add approximately 700-800 mL of deionized water to the flask.[13]

Swirl the flask gently (or use a magnetic stirrer) until the solid is completely dissolved. The

solution should be clear and colorless.

Dilution to Volume:

Once the solid is fully dissolved, allow the solution to return to room temperature if any

temperature change was noted.

Carefully add deionized water to the volumetric flask until the bottom of the meniscus is

aligned with the calibration mark. Use a dropper or pipette for the final additions to avoid

overshooting the mark.

Homogenization and Storage:
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Stopper the volumetric flask and invert it 15-20 times to ensure the solution is

homogeneous.

Transfer the prepared solution to a clean, dry, and clearly labeled glass storage bottle.[15]

The label should include the name of the solution (0.1 M Zinc Sulfate), the date of

preparation, and the preparer's initials.

Standardization of the Zinc Sulfate Solution
The exact concentration of the prepared solution should be verified by standardization, for

example, by titration against a standard solution of disodium edetate (EDTA).

3.1. Protocol for Standardization with 0.1 M Disodium Edetate:

Pipette 20.0 mL of the prepared zinc sulfate solution into a 500 mL conical flask.[13][15]

Add 5 mL of 2 M acetic acid and dilute to approximately 200 mL with deionized water.[13][15]

Add about 50 mg of xylenol orange indicator and add hexamethylenetetramine until the

solution turns a violet-pink color.[13][15]

Add an excess of 2 g of hexamethylenetetramine.[13][15]

Titrate the solution with a standardized 0.1 M disodium edetate solution until the color

changes from violet-pink to a clear yellow.[13][15]

Record the volume of the EDTA solution used.

The molarity of the zinc sulfate solution can be calculated using the formula:

Molarity (ZnSO₄) = [Molarity (EDTA) × Volume (EDTA)] / Volume (ZnSO₄)

Note: 1 mL of 0.1 M disodium edetate is equivalent to 0.02875 g of ZnSO₄·7H₂O.[13]

Stability and Storage
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Storage: Store the standardized solution in a tightly sealed glass bottle in a cool, dry place

away from direct sunlight.[8][16]

Stability: Aqueous solutions of zinc sulfate are stable under normal conditions.[12][17]

However, it is recommended to re-standardize the solution periodically, especially if it is to be

used for critical quantitative analysis.[15] Some sources suggest re-standardization every 15

days.[15] Check for any physical changes such as fungal growth or sedimentation before

use.[15] Stock solutions stored at -20°C should be used within one year, and at -80°C within

two years.[18]

Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing and standardizing a Zinc Sulfate
Heptahydrate solution.

Caption: Workflow for preparing a standard solution of Zinc Sulfate Heptahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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